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Compound of Interest

Compound Name: Dibenzyl succinate

Cat. No.: B089603

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dibenzyl succinate (CAS No. 103-
43-5), a significant chemical compound with applications in medicine and organic synthesis.
The document details its chemical and physical properties, spectroscopic data, synthesis
protocols, and safety information, presenting quantitative data in accessible tables and
illustrating key processes with diagrams.

Compound Identification and Chemical Properties

Dibenzyl succinate, also known by its medicinal name Spasmine, is the dibenzyl ester of
succinic acid.[1][2][3][4] Its structure features a central four-carbon succinate chain with two
benzyl ester groups at either end. This structure is fundamental to its utility both as a
pharmaceutical agent and as a versatile intermediate in organic synthesis.[4][5][6]

The key identifiers and properties of Dibenzyl succinate are summarized in Table 1.

Table 1: Chemical Identification and Physical Properties of Dibenzyl Succinate
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Property Value Source(s)
CAS Number 103-43-5 [11[3]
Molecular Formula C18H1804 [11[2][3]
Molecular Weight 298.33 g/mol [1112][3]
Spasmine, Benzyl succinate,
Succinic acid dibenzyl ester,
Synonyms o [11[2131[4][5]
Butanedioic acid,
bis(phenylmethyl) ester
Appearance White crystalline powder/solid [4]
Melting Point 42 -495°C (21510718111
245 °C @ 15 mmHg160 °C @
Boiling Point 0.05 Torr416.4 °C @ 760 (1107181191
mmHg (estimated)
Density 1.256 g/mL [51[7118]
Refractive Index 1.5960 [4107118]
Water Solubility Insoluble [41[5]

Other Solubilities

Soluble in alcohol, ether,
chloroform, fixed and volatile

oils

[4]

logP (o/w)

3.25 - 3.70 (estimated)

[2]141(]

| Flash Point | 205.7 °C (estimated) |[9][10] |

Spectroscopic and Analytical Data

Characterization of Dibenzyl succinate is well-documented through various spectroscopic

methods. The National Institute of Standards and Technology (NIST) provides reference

spectra for this compound.[3]

Table 2: Spectroscopic Data for Dibenzyl Succinate
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Analytical Method Data Availability / Source Notes

Electron lonization (El)
Mass Spectrometry . [3B1[11][12]
mass spectrum available.

Data collected on a solid
Reference IR spectrum _ _
Infrared (IR) Spectroscopy (mineral oil mull) sample.[3]

available.
[13][14]

| tH NMR Spectroscopy | *H NMR spectral data exists. [[15] |

Synthesis and Experimental Protocols

The primary method for synthesizing Dibenzyl succinate is the Fischer esterification of
succinic acid with benzyl alcohol.[6] This reaction is typically catalyzed by a strong acid, with
continuous removal of water to drive the equilibrium toward the product.[6] Alternative methods
include reacting the disodium salt of succinic acid with benzyl chloride.[6]

This protocol describes a general laboratory procedure for the synthesis of Dibenzyl
succinate.

e Reactant Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine succinic acid (1.0 eq), benzyl alcohol (2.2 eq), and a suitable solvent
such as toluene.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid or
sulfuric acid (e.g., 0.05 eq).

» Reaction: Heat the mixture to reflux. The water formed during the esterification will be
azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress
by observing water collection or using techniques like Thin Layer Chromatography (TLC).

o Workup: Once the reaction is complete, cool the mixture to room temperature. Wash the
organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst,
followed by a wash with brine.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C18H18O4/c19-17(21-13-15-7-3-1-4-8-15)11-12-18(20)22-14-16-9-5-2-6-10-16/h1-10H%2C11-14H2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103435&Units=SI&Type=IR-SPEC
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103435&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C18H18O4/c19-17(21-13-15-7-3-1-4-8-15)11-12-18(20)22-14-16-9-5-2-6-10-16/h1-10H%2C11-14H2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103435&Type=IR-SPEC&Index=3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103435&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzyl-succinate
https://www.benchchem.com/product/b089603?utm_src=pdf-body
https://www.benchchem.com/product/b089603
https://www.benchchem.com/product/b089603
https://www.benchchem.com/product/b089603
https://www.benchchem.com/product/b089603?utm_src=pdf-body
https://www.benchchem.com/product/b089603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

« Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter,
and remove the solvent under reduced pressure.

 Purification: The resulting crude product can be purified by recrystallization from a suitable
solvent system (e.g., ethanol/water) to yield pure, crystalline Dibenzyl succinate.
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Reactants

Benzyl Alcohol

v Reaction Conditions

Acid Catalyst Heat (Reflux)
(e.g., H2S0a4) + Toluene

Products

Dibenzyl Succinate

Water (removed)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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